Cas no 145-41-5 (Sodium Dehydrocholate)

• Product Name: Sodium Dehydrocholate
• CAS No: 145-41-5
• Molecular Formula: C₂₄H₃₃NaO₅
• Molecular Weight: 424.5056
• MDL: MFCD00066411
• CID: 36544
• PubChem ID: 87566796

Sodium Dehydrocholate Properties

Names and Identifiers

• Sodium deoxycholate monohydrate
• dehydrocholic acid sodium crystalline
• Sodium dehydrocholate
• sodium 3,7,12-trioxo-5-beta-cholan-24-oate
• DEHYDROCHOLIC ACID SODIUM SALT
• DEHYDROCHOLIC ACID SODIUM SALT(RG)
• biliron
• biliton
• BILITON SODIUM SALT
• carachol
• decholinsodium
• decholinsodiumsalt
• dehydrocholic acid monosodium salt
• dilabilsodium
• dycholium
• Natriumdehydrocholat
• SodiuMDehydrocholic
• SUPRACHOL
• 3,7,12-Trioxo-5beta-cholanic acid sodium salt
• Dehydrocholate sodium
• Triceto 3-7-12 cholanate de Na
• Q27292264
• W4193719XR
• CHEMBL2106184
• NSC-756707
• Dehydrocholate de sodium
• Sodium 3,7,12-triketocholanate
• EINECS 205-652-1
• Natrii dehydrocholas
• Sodium 3,7,12-trioxo-5beta-cholan-24-oate
• Cholan-24-oic acid, 3,7,12-trioxo-, sodium salt, (5.beta.)-
• UNII-W4193719XR
• J-008101
• sodium (4R)-4-[(1R,3aS,3bR,5aS,9aS,9bS,11aR)-9a,11a-dimethyl-4,7,11-trioxo-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoate
• DTXSID00883335
• Dehydrocholate (sodium)
• MFCD00066411
• Natrii dehydrocholas [INN-Latin]
• Sodium dehydrocholate [INN]
• Natriumdehydrocholat [German]
• Dilabil sodium
• 145-41-5
• Dehydrocholic acid, sodium salt
• Cholan-24-oic acid, 3,7,12-trioxo-, sodium salt, (5-beta)-
• Decholin Sodium
• Decholin sodium salt
• HY-B0998
• sodium (R)-4-((5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7,12-trioxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• Dehydrocholate de sodium [INN-French]
• Triceto 3-7-12 cholanate de Na [French]
• DEHYDROCHOLIC ACID SODIUM SALT [MI]
• CS-4492
• 5-beta-Cholan-24-oic acid, 3,7,12-trioxo-, monosodium salt
• FKJIJBSJQSMPTI-CAOXKPNISA-M
• NS00079069
• Dehidrocolato sodico
• D95255
• Sodium 3,7,12-trioxo-5-beta-cholanate
• sodium;(4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7,12-trioxo-1,2,4,5,6,8,9,11,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• NSC 756707
• AS-69578
• Dehydrocholate sodium [USP]
• Dehidrocolato sodico [INN-Spanish]
• SCHEMBL164693
• 5-beta-Cholan-24-oic acid, 3,7,12-trioxo-, sodium salt
• SODIUM DEHYDROCHOLATE [WHO-DD]
• D0043
• AKOS025311010
• CHEBI:228795
• Dehydrocholate de sodium (INN-French)
• Dehydrocholate sodium (USP)
• SODIUM 3,7,12-TRIOXO-5.BETA.-CHOLAN-24-OATE
• Dehidrocolato sodico (INN-Spanish)
• DA-57968
• Natrii dehydrocholas (INN-Latin)
• 3,7,12-Trioxo-5ss-cholan-24-oic acid sodium salt; Dilabil sodium
• DTXCID801022873
• Cholan-24-oic acid, 3,7,12-trioxo-, sodium salt, (5beta)-

• MDL： MFCD00066411
• InChIKey： FKJIJBSJQSMPTI-OXNDSWECSA-M
• Inchi： 1S/C24H34O5.Na/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29);/q;+1/p-1/t13-,14+,16-,17?,18?,22?,23?,24?;/m1./s1
• SMILES： [Na+].O=C1C([H])([H])C2([H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[C@@]3([H])C([H])([H])C(C2([H])C2([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)[O-])C21C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 424.22300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 424.223
• Heavy Atom Count: 30
• Complexity: 763
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Surface Charge: 0
• Topological Polar Surface Area: 91.3

Experimental Properties

• LogP: 2.73860
• PSA: 91.34000
• Merck: 2868
• Refractive Index: 27 ° (C=5, H2O)
• Boiling Point: No data available
• Melting Point: >300°C
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Color/Form: White flake crystalline powder
• Solubility: Slightly soluble in water, chloroform \ benzene \ ether, soluble in alcohol \ acetone and acetic acid
• Density: No data available

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients